Cas no 1700123-34-7 (1-chloro-2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropane)

• Product Name: 1-chloro-2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropane
• CAS No: 1700123-34-7
• MF: C₉H₁₈ClIO₂
• MW: 320.595494747162
• CID: 6491765
• PubChem ID: 103490080
• Update Time: 2025-10-29

1-chloro-2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropane
• EN300-1134162
• 1700123-34-7
• 1-chloro-2-[(1-ethoxypropan-2-yl)oxy]-3-iodo-2-methylpropane

• Inchi： 1S/C9H18ClIO2/c1-4-12-5-8(2)13-9(3,6-10)7-11/h8H,4-7H2,1-3H3
• InChI Key： MULQTVUREHBPDE-UHFFFAOYSA-N
• SMILES： ICC(C)(CCl)OC(C)COCC

Computed Properties

• Exact Mass: 320.00401g/mol
• Monoisotopic Mass: 320.00401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-chloro-2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropane

Comprehensive Analysis of 1-chloro-2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropane (CAS No. 1700123-34-7)

1-chloro-2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropane (CAS No. 1700123-34-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its chloro, iodo, and ethoxypropan functional groups, is often studied for its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly interested in its role as a building block for more complex molecules, particularly in pharmaceuticals and agrochemicals.

The molecular structure of 1-chloro-2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropane features a methylpropane backbone with strategically placed halogen atoms, which contribute to its versatility in chemical reactions. The presence of both chloro and iodo substituents makes it a valuable intermediate for nucleophilic substitution reactions, a topic frequently searched by chemistry students and professionals. Additionally, the ethoxypropan moiety enhances its solubility in organic solvents, a property highly sought after in formulation chemistry.

In the context of current trends, sustainability and green chemistry are dominating discussions in the scientific community. 1-chloro-2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropane is being explored for its potential in environmentally friendly synthesis routes. For instance, its use in catalytic processes that minimize waste and reduce energy consumption aligns with the growing demand for sustainable chemical practices. This aligns with frequently searched terms like "green synthesis" and "eco-friendly reagents," making this compound a relevant subject for modern research.

Another area of interest is the compound's application in medicinal chemistry. While not a drug itself, 1-chloro-2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropane serves as a precursor for bioactive molecules. Its iodo group, in particular, is valuable in radio-labeling studies, a technique widely used in drug discovery and development. This connects to popular search queries such as "halogenated compounds in drug design" and "iodo-organic intermediates," highlighting its importance in cutting-edge research.

From an industrial perspective, the compound's stability and reactivity make it a candidate for use in specialty chemicals. Manufacturers are exploring its incorporation into polymers and coatings, where its methylpropane structure can impart desirable physical properties. Searches for "high-performance chemical intermediates" and "functionalized propane derivatives" often lead to discussions about compounds like this, underscoring its commercial relevance.

Safety and handling of 1-chloro-2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropane are also critical topics. While not classified as hazardous under standard regulations, proper storage and handling protocols are essential to maintain its integrity. This aligns with frequently asked questions like "safe handling of halogenated compounds" and "storage conditions for reactive intermediates," which are common concerns among laboratory personnel and industrial users.

In summary, 1-chloro-2-(1-ethoxypropan-2-yl)oxy-3-iodo-2-methylpropane (CAS No. 1700123-34-7) is a multifaceted compound with significant potential in synthetic chemistry, green chemistry, and industrial applications. Its unique combination of chloro, iodo, and ethoxypropan groups makes it a valuable tool for researchers and manufacturers alike. As the scientific community continues to prioritize sustainability and innovation, this compound is poised to play an increasingly important role in advancing chemical science.